Cas no 138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE)
![ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE structure](https://ossimg.kuujia.com/scimg/138500/138399-44-7x500.png)
138399-44-7 structure
Product Name:ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
CAS No:138399-44-7
MF:C12H13NO3
MW:219.236523389816
CID:2663278
PubChem ID:15745102
Update Time:2025-04-21
ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(5-methyl-1,3-benzoxazol-2-yl)acetate
- AB55378
- 138399-44-7
- ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
- SCHEMBL24766804
-
- Inchi： 1S/C12H13NO3/c1-3-15-12(14)7-11-13-9-6-8(2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
- InChI Key： JGPMMGZUJFVLEY-UHFFFAOYSA-N
- SMILES： O1C(CC(=O)OCC)=NC2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE) Related Products
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